Isobutyl butyrate

• Description: Isobutyl butyrate is an aliphatic ester that can be used as a food flavoring agent. It is one of the volatile compounds produced in ripening bananas.; Isobutyl butyrate is an aliphatic ester that can be used as a food flavoring agent. It is one of the volatile flavor compounds produced in ripening bananas.; Isobutyl butyrate is a butyrate ester resulting from the formal condensation of butanoic acid with isobutanol. It is used as a food flavour ingredient for apple, banana, peach and pinapple flavours in ice cream and confectionery. It has a role as a metabolite and a flavouring agent. It derives from an isobutanol.; 2-Methylpropyl butanoate, also known as butyric acid, isobutyl ester or isobutyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Methylpropyl butanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 2-Methylpropyl butanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-methylpropyl butanoate is primarily located in the cytoplasm. 2-Methylpropyl butanoate exists in all eukaryotes, ranging from yeast to humans. 2-Methylpropyl butanoate can be biosynthesized from isobutanol. 2-Methylpropyl butanoate is a sweet, apple, and berry tasting compound that can be found in apple, fruits, and roman camomile. This makes 2-methylpropyl butanoate a potential biomarker for the consumption of these food products.
• CAS No.: 539-90-2
• Product Name: Isobutyl butyrate
• Molecular Formula: C8H16O2
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 2-methylpropyl butanoate
• Standard InChI: InChI=1S/C8H16O2/c1-4-5-8(9)10-6-7(2)3/h7H,4-6H2,1-3H3
• Standard InChIKey: RGFNRWTWDWVHDD-UHFFFAOYSA-N
• SMILES: CCCC(=O)OCC(C)C
• Canonical SMILES: CCCC(=O)OCC(C)C
• Boiling Point: 156.9 °C
• Density: d204 0.86; 0.858-0.863
• Physical Description: colourless liquid with a sweet, fruity, apple-like, pineapple-like odou
• Solubility: soluble in most fixed oils; slightly soluble in water; insoluble in glycerol; 1 ml in 8 ml 60% alcohol (in ethanol)
• Synonyms: N-BUTYRIC ACID ISOBUTYL ESTER;2-methyl-1-butylbutanoate;Butanoic acid, methyl propyl ester;Butanoicacid,2-methylpropylester;butanoicacid2-methylpropylester;Butyric acid, isobutyl ester;butyricacid,isobutylester;butyricacidisobutylester
• Reference: 1: Jaleta KT, Hill SR, Birgersson G, Tekie H, Ignell R. Chicken volatiles repel; host-seeking malaria mosquitoes. Malar J. 2016 Jul 21;15(1):354. doi:; 10.1186/s12936-016-1386-3. PubMed PMID: 27439360; PubMed Central PMCID:; PMC4955153.; ; ; 2: Cervera-Villanueva JM, Viveros-Ceballos JL, Linzaga-Elizalde I, Ordóñez M.; Practical synthesis of novel phosphonopeptides containing Aib(P). J Pept Sci.; 2016 Feb;22(2):70-5. doi: 10.1002/psc.2841. Epub 2015 Dec 21. PubMed PMID:; 26688195.; ; ; 3: Trinh CT, Liu Y, Conner DJ. Rational design of efficient modular cells. Metab ; Eng. 2015 Nov;32:220-31. doi: 10.1016/j.ymben.2015.10.005. Epub 2015 Oct 21.; PubMed PMID: 26497627.; ; ; 4: Nojiri M, Hibi M, Shizawa H, Horinouchi N, Yasohara Y, Takahashi S, Ogawa J.; Imidase catalyzing desymmetric imide hydrolysis forming optically active; 3-substituted glutaric acid monoamides for the synthesis of gamma-aminobutyric; acid (GABA) analogs. Appl Microbiol Biotechnol. 2015 Dec;99(23):9961-9. doi:; 10.1007/s00253-015-6812-x. Epub 2015 Jul 24. PubMed PMID: 26205522.; ; ; 5: Thiesen L, Kehler J, Clausen RP, Frølund B, Bundgaard C, Wellendorph P. In; Vitro and In Vivo Evidence for Active Brain Uptake of the GHB Analog HOCPCA by; the Monocarboxylate Transporter Subtype 1. J Pharmacol Exp Ther. 2015; Aug;354(2):166-74. doi: 10.1124/jpet.115.224543. Epub 2015 May 18. PubMed PMID:; 25986445.
• PubChem Compound: 10885
• Last Modified: Sep 12 2023